Cas no 113947-87-8 (1-(3-methylbut-3-enyl)-3-(trifluoromethyl)benzene)

• Product Name: 1-(3-methylbut-3-enyl)-3-(trifluoromethyl)benzene
• CAS No: 113947-87-8
• MF: C₁₂H₁₃F₃
• MW: 214.226834058762
• CID: 1202015
• PubChem ID: 24721869
• Update Time: 2025-04-20

1-(3-methylbut-3-enyl)-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylbut-3-enyl)-3-(trifluoromethyl)benzene
• LogP
• 2-Methyl-4-[(3-trifluoromethyl)phenyl]-1-butene
• AKOS016016849
• 1-(3-Methylbut-3-en-1-yl)-3-(trifluoromethyl)benzene
• DTXSID30641208
• MFCD09801114
• 113947-87-8

• MDL： MFCD09801114
• Inchi： 1S/C12H13F3/c1-9(2)6-7-10-4-3-5-11(8-10)12(13,14)15/h3-5,8H,1,6-7H2,2H3
• InChI Key： KHQLWCTYUZDTHV-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CCC(=C)C)(F)F

Computed Properties

• Exact Mass: 214.09699
• Monoisotopic Mass: 214.09693490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0